N-(benzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(pyridin-2-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(benzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(pyridin-2-ylmethyl)benzamide” is a novel derivative synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . It has been evaluated for anti-inflammatory activity .
Synthesis Analysis
The compound was synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Chemical Reactions Analysis
The compound was synthesized through a series of reactions involving coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . Further details about the chemical reactions involved in the synthesis of this compound are not available in the retrieved papers.Scientific Research Applications
Anti-Tubercular Activity
Benzothiazole derivatives have been explored for their potential as anti-tubercular agents. Recent studies have shown that these compounds exhibit significant in vitro and in vivo activity against Mycobacterium tuberculosis. The inhibitory concentrations of these molecules have been compared with standard reference drugs, showing promising results . The synthesis of these derivatives involves various synthetic pathways, including diazo-coupling and Knoevenagel condensation, which could be applied to the compound for developing new anti-tubercular drugs.
Anti-Inflammatory Properties
Novel benzothiazole derivatives have been synthesized and analyzed for their anti-inflammatory properties. These compounds have shown high inhibitory values for COX-1 and excellent selectivity indices for COX-2, indicating their potential as anti-inflammatory agents . The compound N-(benzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(pyridin-2-ylmethyl)benzamide could be explored further to assess its efficacy in this application.
Quorum Sensing Inhibition
Benzothiazole compounds have been identified as potent selective inhibitors of lasB quorum sensing in Gram-negative bacteria . This application is crucial in the fight against bacterial resistance, as quorum sensing plays a significant role in bacterial communication and pathogenicity.
Antimicrobial Activity
Some benzothiazole derivatives have demonstrated potent antimicrobial activity, with certain compounds showing inhibitory activity equivalent to that of the standard drug vancomycin . This suggests that the compound could be a candidate for developing new antimicrobial agents.
Anti-Proliferative Effects
Benzothiazole derivatives have been studied for their anti-proliferative effects. The methodology for synthesizing these novel heterocycles includes conditions that are gentle and yield satisfactory product yields . This compound could potentially be used in cancer research to develop new treatments that inhibit cell proliferation.
Mechanism of Action
Target of Action
The primary target of this compound is the cyclooxygenase (COX) enzymes . COX enzymes play a crucial role in the inflammatory response, converting arachidonic acid into prostaglandins and thromboxanes .
Mode of Action
The compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition prevents the conversion of arachidonic acid into inflammatory mediators, thereby reducing inflammation .
Biochemical Pathways
The compound affects the arachidonic acid pathway . By inhibiting COX enzymes, it prevents the formation of prostaglandins and thromboxanes from arachidonic acid . These substances are involved in the inflammatory response, so their reduction leads to decreased inflammation .
Pharmacokinetics
The compound’s anti-inflammatory activity suggests it is likely absorbed and distributed to sites of inflammation .
Result of Action
The compound’s action results in a reduction of inflammation . Specifically, it has been shown to inhibit COX-1 and COX-2 enzymes, leading to decreased production of inflammatory mediators . This results in a reduction of inflammation and associated symptoms .
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-3,4,5-trimethoxy-N-(pyridin-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O4S/c1-28-18-12-15(13-19(29-2)21(18)30-3)22(27)26(14-16-8-6-7-11-24-16)23-25-17-9-4-5-10-20(17)31-23/h4-13H,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXICVVJIJRWKAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N(CC2=CC=CC=N2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(pyridin-2-ylmethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.